2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one

• Molecular Formula: C10H16N4OS
• Molecular Weight: 240.33 g/mol
• IUPAC Name: 2//'-methylspiro[2,4-dihydro-[1,3]thiazolo[3,2-b][1,2,4,5]tetrazine-3,1//'-cyclohexane]-6-one
• InChI: InChI=1S/C10H16N4OS/c1-7-4-2-3-5-10(7)12-11-9-14(13-10)8(15)6-16-9/h7,12-13H,2-6H2,1H3
• InChI Key: YOTMDZAKDADUEN-UHFFFAOYSA-N
• SMILES: CC1CCCCC12NN=C3N(N2)C(=O)CS3

Description

2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one is a synthetic compound that has gained considerable attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its biochemical and physiological effects, mechanism of action, and synthesis method.

Mechanism of Action

The mechanism of action of 2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. This mechanism of action makes it a potentially effective therapeutic agent for a range of diseases.
Biochemical and Physiological Effects:
Studies have shown that 2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one has a range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and tumor growth in animal models. Additionally, it has been shown to have a positive effect on the immune system, improving its ability to fight off infections and diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one in lab experiments include its high purity and yield, making it a reliable and cost-effective option for large-scale studies. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on 2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one. These include further studies on its mechanism of action, its potential as a therapeutic agent for various diseases, and its potential as a drug delivery system. Additionally, research could focus on optimizing the synthesis method to improve yield and purity, making it a more viable option for large-scale production.

Synthesis Methods

The synthesis of 2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one involves the reaction of 2-aminothiophenol with 2-bromoacetophenone to form 2-(2-bromoacetyl)thiophenol. This intermediate is then reacted with 2-aminoguanidine to form the desired compound. The synthesis of this compound has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

2'-methyl-3,4-dihydrospiro(2H-[1,3]thiazolo[3,2-b][1,2,4,5]tetraazine-3,1'-cyclohexane)-6(7H)-one has been studied extensively for its potential as a therapeutic agent. Research has shown that this compound has anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been shown to have a positive effect on the immune system, making it a promising candidate for the treatment of various diseases.